Cas no 920481-01-2 (5-Fluoro-2-formylbenzoic acid)

5-Fluoro-2-formylbenzoic acid structure

Product Name:5-Fluoro-2-formylbenzoic acid

CAS No:920481-01-2

MF:C₈H₅FO₃

MW:168.121906042099

MDL:MFCD11053106

CID:997822

PubChem ID:45157038

Update Time:2024-10-26

5-Fluoro-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-formylbenzoic acid
- 5-fluoro-2-formyl-benzoic acid
- 2-FORMYL-5-FLUOROBENZOIC ACID
- ZRTCSMCEKXQYMJ-UHFFFAOYSA-N
- Benzoic acid, 5-fluoro-2-formyl-
- 5-Fluoro-2-formylbenzoic acid (ACI)
- 5-Fluoro-2-formylbenzoicacid
- 920481-01-2
- AKOS005209318
- SY047756
- EN300-320920
- CS-0045084
- DTXSID60669531
- BS-17841
- MFCD11053106
- SCHEMBL9983741
- DB-219501
- Z1198309556
- MDL： MFCD11053106
- Inchi： 1S/C8H5FO3/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-4H,(H,11,12)
- InChI Key： ZRTCSMCEKXQYMJ-UHFFFAOYSA-N
- SMILES： O=CC1C(C(O)=O)=CC(F)=CC=1

Computed Properties

Exact Mass: 168.02200
Monoisotopic Mass: 168.022
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.4
XLogP3: 1

Experimental Properties

Density: 1.426
Boiling Point: 327.6°C at 760 mmHg
Flash Point: 151.9°C
Refractive Index: 1.592
PSA: 54.37000
LogP: 1.33640

5-Fluoro-2-formylbenzoic acid Pricemore >>

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Chemenu	CM327709-5g	5-fluoro-2-formylbenzoic acid	920481-01-2	95+%	5g	$781	2021-06-16
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5-Fluoro-2-formylbenzoic acid Production Method

Production Method 1

1341091-61-9

920481-01-2

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Tetrahydrofuran ; 16 h, rt

Reference

: Preparation of carboline carboxamide compounds as Btk kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

394-28-5

920481-01-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 -78 °C; 3 - 4 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; -78 °C

Reference

: Synthesis of 1-(3H)isobenzofuranone compounds by tin powder promoted cascade condensation reaction

Wang, Shangxian ; Wang, Ke-Hu; Chang, Bo ; Huang, Danfeng ; Hu, Yulai, Applied Organometallic Chemistry, 2021, 35(7),

Production Method 3

394-28-5

920481-01-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 0.5 h, -78 °C
1.2 2 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.4 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Chiral 3-substituted isoindolinone compound, synthesis method and application thereof

, China, , ,

Production Method 4

394-28-5

920481-01-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C
1.2 -78 °C; -78 °C → rt; 6 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5, rt

Reference

: Structure-based design of potent human dihydroorotate dehydrogenase inhibitors as anticancer agents

Song, Wenlin; Li, Shiliang; Tong, Yi; Wang, Jiawei; Quan, Lina; et al, MedChemComm, 2016, 7(7), 1441-1448

Production Method 5

23932-84-5

920481-01-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Benzene ; rt; overnight, 85 °C; 85 °C → rt
1.2 Solvents: Water ; rt → 100 °C; 1 h, 100 °C

Reference

: Highly Enantioselective Synthesis of 2,3-Dihydro-1H-imidazo[2,1-a]isoindol-5(9bH)-ones via Catalytic Asymmetric Intramolecular Cascade Imidization-Nucleophilic Addition-Lactamization

He, Yuwei; Cheng, Chuyu; Chen, Bin; Duan, Kun; Zhuang, Yue; et al, Organic Letters, 2014, 16(24), 6366-6369

Production Method 6

920481-01-2

Reaction Conditions

Reference

: Intramolecular cascade cyclization via photogenerated N-amidyl radicals toward isoindolin-1-one/3,4-dihydroisoquinolin-1(2H)-one fused oxazinane

He, Yuan-Xiang; Hu, Kui; Ran, Yu; Lei, Zhen-Yao; Geng, Shu; et al, Organic Chemistry Frontiers, 2023, 10(19), 4871-4877

Production Method 7

1194374-71-4

920481-01-2

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 2 h, rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, 0 °C

Reference

: Preparation of piperidinedione derivatives as E3 enzyme ligand of PROTAC compounds

, World Intellectual Property Organization, , ,

Production Method 8

1194374-71-4

920481-01-2

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 2 h, rt; 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

: Preparation of piperidinedione derivative having targeted protein ligands for treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 9

394-28-5

920481-01-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C; 30 min, -78 °C
1.2 -78 °C; overnight, rt

Reference

: Indium-Catalyzed C-F Bond Transformation through Oxymetalation/β-Fluorine Elimination to Access Fluorinated Isocoumarins

Yata, Tetsuji ; Nishimoto, Yoshihiro ; Chiba, Kouji; Yasuda, Makoto, Chemistry - A European Journal, 2021, 27(32), 8288-8294

Production Method 10

394-28-5

920481-01-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt → -78 °C; 30 min, -78 °C
1.2 rt; 3 - 4 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Synthesis of chiral isoindolinones via asymmetric propargylation/lactamization cascade

Meng, Jiao-Long; Jiao, Tang-Qian; Chen, Ya-Heng; Fu, Rui; Zhang, Shu-Sheng; et al, Tetrahedron Letters, 2018, 59(16), 1564-1567

Production Method 11

394-28-5

920481-01-2

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt → -78 °C
1.2 Reagents: Butyllithium Solvents: Hexane ; -78 °C; 0.5 h, -78 °C
1.3 2 h, -78 °C
1.4 Reagents: Ammonium chloride Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

: Chiral Phosphoric Acid Catalyzed Asymmetric Ugi Reaction by Dynamic Kinetic Resolution of the Primary Multicomponent Adduct

Zhang, Yun; Ao, Yu-Fei; Huang, Zhi-Tang; Wang, De-Xian; Wang, Mei-Xiang; et al, Angewandte Chemie, 2016, 55(17), 5282-5285